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biosynthesis of 4-Hydroxytryptophan in nature
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Compound Focus: 4-Hydroxytryptophan

CAS No.: 16533-77-0

Cat. No.: S562258

Chemical Profile of 4-Hydroxytryptophan

The table below summarizes the basic chemical data for 4-Hydroxytryptophan:

Property Description

IUPAC Name 2-Amino-3-(4-hydroxy-1H-indol-3-yl)propanoic acid [1]
CAS Registry Number 16533-77-0 [1]

Molecular Formula C11H12N203 [1]

Molecular Weight 220.22 g/mol [1]

Other Designations (x)-4-Hydroxytryptophan [1]

Biosynthetic Pathways: Current Knowledge and a
Proposed Model
A direct, detailed natural biosynthesis pathway for 4-Hydroxytryptophan was not found in the search

results. However, a highly relevant 2023 study published in Nature Chemical Biology provides a crucial

piece of the puzzle.
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The research describes a family of heme-dependent enzymes in bacteria that can catalyze the
regioselective hydroxylation of tryptophan [2]. Notably, the study indicates that through genome mining, the
researchers identified enzyme family members capable of hydroxylating the tryptophan indole ring at
alternative positions [2]. This strongly suggests that 4-Hydroxytryptophan could be produced by a

specific, yet-to-be-fully-characterized member of this enzyme family.

Based on this finding, the following diagram illustrates the proposed general biosynthetic logic for the
formation of different hydroxytryptophan isomers in bacteria, a process that is mechanistically distinct from

the non-heme iron-dependent enzymes found in animals [2].
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Proposed biosynthetic logic for bacterial hydroxytryptophan isomers, based on a family of heme-dependent

enzymes [2].

Research and Production Outlook

The limited information available indicates that 4-Hydroxytryptophan is a specialized, non-proteinogenic
amino acid whose natural production is not yet fully understood. Current research and commercial focus
appears to be predominantly on its isomer, 5-Hydroxytryptophan (5-HTP), due to its well-established

physiological roles [3] [4] [5].
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e Commercial Availability: 4-Hydroxytryptophan is available from chemical suppliers as a fine
chemical for research purposes, typically with a purity of 95% or higher [1].

e Contrast with 5-HTP: The production challenges for 4-HTP are different from those of 5-HTP. For 5-
HTP, significant advances have been made in microbial synthesis using engineered bacteria like E.
coli, which offers a more sustainable and scalable alternative to natural extraction from the African
plant Griffonia simplicifolia or complex chemical synthesis [4] [6]. These microbial systems often
involve engineering tryptophan hydroxylases or modifying related hydroxylases for tryptophan
substrate specificity [6]. A similar approach could potentially be applied to produce 4-HTP once the
specific hydroxylase is identified and optimized.

How to Proceed with Further Research

To build a comprehensive technical guide, you may need to delve deeper into the scientific literature. Here

are specific suggestions:

¢ Focus on the Enzyme Family: The most promising lead is the family of bacterial heme-dependent
tryptophan hydroxylases. A thorough search for research papers that cite the 2023 Nature Chemical
Biology article [2] may reveal follow-up studies that have identified the specific enzyme responsible

for 4-hydroxylation.

e Explore Patent Literature: Investigate specialized biotechnology and chemical patent databases.
Patents sometimes disclose novel enzymes and microbial production methods long before they are
detailed in academic journals.

¢ Technical Specificity: When searching, use precise terms like "tryptophan 4-hydroxylase," "4-
hydroxy-L-tryptophan biosynthesis," and "regioselective indole hydroxylation" to filter out the
abundant information on 5-HTP.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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